Cas no 866155-16-0 (6-bromo-2-oxo-N-(3-phenylpropyl)-2H-chromene-3-carboxamide)

• Product Name: 6-bromo-2-oxo-N-(3-phenylpropyl)-2H-chromene-3-carboxamide
• CAS No: 866155-16-0
• MF: C₁₉H₁₆BrNO₃
• MW: 386.23924446106
• CID: 6783240
• PubChem ID: 3816186
• Update Time: 2025-10-23

6-bromo-2-oxo-N-(3-phenylpropyl)-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2-oxo-N-(3-phenylpropyl)chromene-3-carboxamide
• MS-1823
• 6-bromo-2-oxo-N-(3-phenylpropyl)-2H-chromene-3-carboxamide
• AKOS005108121
• 866155-16-0

• Inchi： 1S/C19H16BrNO3/c20-15-8-9-17-14(11-15)12-16(19(23)24-17)18(22)21-10-4-7-13-5-2-1-3-6-13/h1-3,5-6,8-9,11-12H,4,7,10H2,(H,21,22)
• InChI Key： UAZRZNPSXYAYLD-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C(C(=O)O2)C(NCCCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 385.03136g/mol
• Monoisotopic Mass: 385.03136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 55.4Ų

Additional information on 6-bromo-2-oxo-N-(3-phenylpropyl)-2H-chromene-3-carboxamide

Recent Advances in the Study of 6-bromo-2-oxo-N-(3-phenylpropyl)-2H-chromene-3-carboxamide (CAS: 866155-16-0)

The compound 6-bromo-2-oxo-N-(3-phenylpropyl)-2H-chromene-3-carboxamide (CAS: 866155-16-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This coumarin derivative has been the subject of several studies exploring its potential as a therapeutic agent, particularly in the context of cancer and inflammatory diseases. The unique structural features of this compound, including the bromo-substituted coumarin core and the phenylpropyl carboxamide side chain, contribute to its bioactivity and make it a valuable scaffold for drug development.

Recent research has focused on elucidating the molecular mechanisms underlying the biological effects of 6-bromo-2-oxo-N-(3-phenylpropyl)-2H-chromene-3-carboxamide. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory activity against specific protein kinases involved in cancer cell proliferation. The researchers employed a combination of in vitro enzymatic assays and cell-based models to characterize the compound's selectivity and efficacy. Their findings suggest that 6-bromo-2-oxo-N-(3-phenylpropyl)-2H-chromene-3-carboxamide could serve as a lead compound for the development of novel kinase inhibitors with improved therapeutic profiles.

In addition to its anticancer potential, recent investigations have explored the anti-inflammatory properties of 6-bromo-2-oxo-N-(3-phenylpropyl)-2H-chromene-3-carboxamide. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that this compound significantly reduces the production of pro-inflammatory cytokines in macrophage cells. The researchers attributed this effect to the compound's ability to modulate key signaling pathways, such as the NF-κB pathway. These findings highlight the versatility of 6-bromo-2-oxo-N-(3-phenylpropyl)-2H-chromene-3-carboxamide as a potential therapeutic agent for inflammatory disorders.

The synthesis and optimization of 6-bromo-2-oxo-N-(3-phenylpropyl)-2H-chromene-3-carboxamide have also been areas of active research. A recent publication in Organic & Biomolecular Chemistry (2023) described an improved synthetic route for this compound, achieving higher yields and purity compared to previous methods. The authors emphasized the importance of optimizing reaction conditions, particularly for the key bromination and amide coupling steps, to facilitate large-scale production for preclinical studies.

Pharmacokinetic studies of 6-bromo-2-oxo-N-(3-phenylpropyl)-2H-chromene-3-carboxamide have provided valuable insights into its drug-like properties. Research published in European Journal of Pharmaceutical Sciences (2024) investigated the compound's absorption, distribution, metabolism, and excretion (ADME) profiles in rodent models. The results indicated favorable oral bioavailability and moderate metabolic stability, suggesting that structural modifications may be necessary to further improve its pharmacokinetic properties for clinical development.

Looking ahead, the future research directions for 6-bromo-2-oxo-N-(3-phenylpropyl)-2H-chromene-3-carboxamide include structure-activity relationship (SAR) studies to identify more potent analogs, investigation of combination therapies with existing drugs, and evaluation of its efficacy in animal models of disease. The growing body of evidence supporting the therapeutic potential of this compound underscores its importance as a research tool and drug candidate in chemical biology and medicinal chemistry.